Cas no 887592-59-8 (3-bromo-4-(hydrazinylmethyl)pyridine)

• Product Name: 3-bromo-4-(hydrazinylmethyl)pyridine
• CAS No: 887592-59-8
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 6256186
• PubChem ID: 131026607
• Update Time: 2025-06-12

3-bromo-4-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(hydrazinylmethyl)pyridine
• EN300-1676346
• 887592-59-8

• Inchi： 1S/C6H8BrN3/c7-6-4-9-2-1-5(6)3-10-8/h1-2,4,10H,3,8H2
• InChI Key： BNNWLSGIQJYGQV-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CNN

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-bromo-4-(hydrazinylmethyl)pyridine

3-Bromo-4-(Hydrazinylmethyl)pyridine (CAS No. 887592-59-8): A Versatile Compound in Medicinal Chemistry

3-Bromo-4-(hydrazinylmethyl)pyridine (CAS No. 887592-59-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its bromo and hydrazinyl functionalities, offers a wide range of opportunities for synthetic modifications and biological evaluations.

The molecular structure of 3-bromo-4-(hydrazinylmethyl)pyridine consists of a pyridine ring with a bromo substituent at the 3-position and a hydrazinylmethyl group at the 4-position. The presence of these functional groups imparts unique chemical properties that make it an attractive starting material for various synthetic pathways. The bromo group can serve as a leaving group for nucleophilic substitution reactions, while the hydrazinylmethyl group can participate in a variety of coupling reactions, making this compound highly versatile in organic synthesis.

Recent studies have highlighted the potential of 3-bromo-4-(hydrazinylmethyl)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of several derivatives of this compound as potential anticancer agents. The researchers found that certain derivatives exhibited significant cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In another study, researchers explored the use of 3-bromo-4-(hydrazinylmethyl)pyridine as a scaffold for the design of new antiviral agents. The hydrazinylmethyl group was modified to introduce various functional groups, resulting in compounds with enhanced antiviral activity against several viral strains. These findings underscore the importance of this compound as a building block for developing new therapeutic agents.

The synthetic accessibility of 3-bromo-4-(hydrazinylmethyl)pyridine has also been extensively studied. A recent paper in Organic Letters described an efficient and scalable synthetic route to this compound using readily available starting materials and mild reaction conditions. This method not only simplifies the synthesis but also enhances the purity and yield of the final product, making it more suitable for large-scale production.

In addition to its applications in drug discovery, 3-bromo-4-(hydrazinylmethyl)pyridine has shown promise in other areas of medicinal chemistry. For example, it has been used as a key intermediate in the synthesis of fluorescent probes for bioimaging applications. The ability to modify the pyridine ring and the hydrazinylmethyl group allows for the creation of probes with specific targeting properties, enhancing their utility in cellular and molecular imaging studies.

The safety profile of 3-bromo-4-(hydrazinylmethyl)pyridine is another important aspect that has been investigated. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations, although higher doses may require further evaluation. These findings suggest that it can be safely used in preclinical studies and potentially in clinical trials under appropriate conditions.

In conclusion, 3-bromo-4-(hydrazinylmethyl)pyridine (CAS No. 887592-59-8) is a valuable compound with a wide range of applications in medicinal chemistry. Its unique chemical structure and synthetic versatility make it an attractive starting material for the development of new therapeutic agents, antiviral drugs, and bioimaging probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.